Cas no 1547038-31-2 (4-oxo-4H,5H,6H,7H-furo3,2-cpyridine-3-carboxylic acid)

• Product Name: 4-oxo-4H,5H,6H,7H-furo3,2-cpyridine-3-carboxylic acid
• CAS No: 1547038-31-2
• MF: C₈H₇NO₄
• MW: 181.145482301712
• CID: 4605279
• PubChem ID: 83816971
• Update Time: 2025-11-05

4-oxo-4H,5H,6H,7H-furo3,2-cpyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-oxo-4H,5H,6H,7H-furo[3,2-c]pyridine-3-carboxylic acid
• Furo[3,2-c]pyridine-3-carboxylic acid, 4,5,6,7-tetrahydro-4-oxo-
• 4-Oxo-4,5,6,7-tetrahydrofuro[3,2-c]pyridine-3-carboxylic acid
• 4-oxo-4H,5H,6H,7H-furo3,2-cpyridine-3-carboxylic acid
• SCHEMBL16931210
• 4,5,6,7-Tetrahydro-4-oxofuro[3,2-c]pyridine-3-carboxylic acid
• Z1813114308
• DB-137762
• G49011
• 1547038-31-2
• 4-oxo-6,7-dihydro-5H-furo[3,2-c]pyridine-3-carboxylic acid
• 4-oxo-4H,5H,6H,7H-furo[3,2-c]pyridine-3-carboxylicacid
• 4-oxo-5H,6H,7H-furo[3,2-c]pyridine-3-carboxylic acid
• EN300-1472354
• AKOS023558986
• CS-0311418
• GSTJMIFWMFSDCA-UHFFFAOYSA-N

• Inchi： 1S/C8H7NO4/c10-7-6-4(8(11)12)3-13-5(6)1-2-9-7/h3H,1-2H2,(H,9,10)(H,11,12)
• InChI Key： GSTJMIFWMFSDCA-UHFFFAOYSA-N
• SMILES： C1(=O)NCCC2OC=C(C(O)=O)C1=2

Computed Properties

• Exact Mass: 181.03750770g/mol
• Monoisotopic Mass: 181.03750770g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 79.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acids

Additional information on 4-oxo-4H,5H,6H,7H-furo3,2-cpyridine-3-carboxylic acid

4-Oxo-4H,5H,6H,7H-Furo[3,2-c]pyridine-3-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 1547038-31-2, known as 4-oxo-4H,5H,6H,7H-furo[3,2-c]pyridine-3-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of fused heterocyclic compounds, which are widely studied due to their unique structural features and potential biological activities. The furo[3,2-c]pyridine core of this molecule is particularly notable for its aromaticity and conjugation properties, which contribute to its stability and reactivity.

Recent studies have highlighted the importance of 4-oxo-4H,5H,6H,7H-furo[3,2-c]pyridine-3-carboxylic acid in drug discovery efforts. Researchers have explored its potential as a lead compound for developing novel therapeutic agents. The carboxylic acid group present in the molecule plays a crucial role in its ability to form hydrogen bonds, which is essential for its interaction with biological targets such as enzymes and receptors.

The synthesis of 4-oxo-4H,5H,6H,7H-furo[3,2-c]pyridine-3-carboxylic acid involves a series of intricate organic reactions. One common approach involves the cyclization of appropriately substituted precursors under specific conditions to form the fused heterocyclic ring system. The introduction of the oxo group at position 4 is critical for stabilizing the conjugated system and enhancing the molecule's electronic properties.

From a structural perspective, the furo[3,2-c]pyridine moiety exhibits a high degree of planarity due to its aromatic nature. This planarity is advantageous in molecular recognition processes and can influence the molecule's ability to bind to target proteins. The carboxylic acid group at position 3 further enhances the molecule's versatility by providing an acidic proton that can participate in various chemical equilibria.

Recent advancements in computational chemistry have enabled researchers to perform detailed studies on the electronic structure and reactivity of 4-oxo-4H,5H,6H,7H-furo[3,2-c]pyridine-3-carboxylic acid. Quantum mechanical calculations have revealed insights into its frontier molecular orbitals and π-electron distribution. These findings are instrumental in predicting the molecule's behavior in different chemical environments and its potential interactions with biological systems.

In terms of applications, this compound has shown promise in various areas such as anti-inflammatory drug development and enzyme inhibition. Its ability to modulate key signaling pathways makes it a valuable candidate for further exploration in preclinical studies. Additionally, its structural uniqueness positions it as a potential building block for constructing more complex molecules with enhanced bioactivity.

The study of 4-oxo-4H,5H,6H,7H-furo[3,2-c]pyridine-3-carboxylic acid continues to evolve with advancements in analytical techniques and computational modeling. Techniques such as X-ray crystallography have provided high-resolution structural data that aid in understanding its conformational preferences. Meanwhile, molecular dynamics simulations have shed light on its dynamic behavior in solution and at biological interfaces.

In conclusion,4-Oxo-4H,Furo[3,C],Pyridine Carboxylic Acid represents a compelling example of how fused heterocycles can serve as versatile platforms for drug discovery. Its unique structure and functional groups make it an intriguing subject for both fundamental research and applied studies. As ongoing research unravels more about its properties and potential applications,this compound is poised to play a significant role in advancing medicinal chemistry.